Cas no 1865008-36-1 (Butane, 2-(chloromethyl)-1-(2-methoxyethoxy)-2-methyl-)

• Product Name: Butane, 2-(chloromethyl)-1-(2-methoxyethoxy)-2-methyl-
• CAS No: 1865008-36-1
• MF: C₉H₁₉ClO₂
• MW: 194.698962450027
• CID: 5285277
• Update Time: 2025-11-01

Butane, 2-(chloromethyl)-1-(2-methoxyethoxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butane, 2-(chloromethyl)-1-(2-methoxyethoxy)-2-methyl-

• Inchi： 1S/C9H19ClO2/c1-4-9(2,7-10)8-12-6-5-11-3/h4-8H2,1-3H3
• InChI Key： VCPKDSZZLZKVMX-UHFFFAOYSA-N
• SMILES： C(OCCOC)C(CCl)(C)CC

Additional information on Butane, 2-(chloromethyl)-1-(2-methoxyethoxy)-2-methyl-

Butane, 2-(chloromethyl)-1-(2-methoxyethoxy)-2-methyl- (CAS No. 1865008-36-1): A Comprehensive Overview

Butane, 2-(chloromethyl)-1-(2-methoxyethoxy)-2-methyl- (CAS No. 1865008-36-1) is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that span from drug development to material science. The presence of both chloromethyl and methoxyethoxy functional groups makes it a versatile intermediate in synthetic chemistry, enabling the construction of more intricate molecular architectures.

The molecular structure of Butane, 2-(chloromethyl)-1-(2-methoxyethoxy)-2-methyl- is highly intriguing, featuring a branched alkyl backbone with two distinct functional groups. The chloromethyl moiety (–CH₂Cl) introduces reactivity that is often exploited in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in the synthesis of biaryl compounds and heterocycles. On the other hand, the methoxyethoxy group (–OCH₂CH₂O–) provides a polar, hydrophilic segment that can enhance solubility and bioavailability in pharmaceutical formulations.

Recent advancements in medicinal chemistry have highlighted the significance of this compound as a building block for the development of novel therapeutic agents. The ability to modify both the alkyl chain and the functional groups allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for drug discovery programs. For instance, derivatives of this compound have been explored as potential candidates for treating neurological disorders due to their ability to interact with specific biological targets.

In the realm of organic synthesis, Butane, 2-(chloromethyl)-1-(2-methoxyethoxy)-2-methyl- serves as a crucial intermediate in the preparation of more complex molecules. The chloromethyl group, in particular, is a versatile handle for introducing various substituents through nucleophilic addition reactions. This property has been leveraged in the synthesis of polymers with tailored properties, including biodegradable materials and smart polymers that respond to environmental stimuli.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for active pharmaceutical ingredients (APIs). Researchers have demonstrated its utility in constructing scaffolds for small molecule drugs that target specific disease pathways. For example, modifications to the methoxyethoxy group have been investigated for enhancing blood-brain barrier penetration, which is critical for treating central nervous system disorders.

From an industrial perspective, Butane, 2-(chloromethyl)-1-(2-methoxyethoxy)-2-methyl- presents opportunities for optimizing synthetic routes to improve yield and reduce costs. Advances in catalytic systems have enabled more efficient transformations, making large-scale production more feasible. These improvements are not only economically beneficial but also align with global efforts to promote sustainable chemistry practices.

The compound's unique properties also make it relevant in the development of advanced materials, particularly those requiring precise control over molecular architecture. Researchers have explored its use in creating novel polymers with applications ranging from coatings to electronics. The ability to incorporate both hydrophobic and hydrophilic segments into a single molecule allows for the design of materials with tailored functionalities.

As our understanding of molecular interactions deepens, so does the potential for Butane, 2-(chloromethyl)-1-(2-methoxyethoxy)-2-methyl- to play a pivotal role in future innovations. The intersection of computational chemistry and experimental synthesis has accelerated the discovery process, enabling researchers to predict and validate structures more efficiently. This synergy is particularly evident in projects aimed at developing next-generation therapeutics where high-throughput screening methods are employed.

In conclusion, Butane, 2-(chloromethyl)-1-(2-methoxyethoxy)-2-methyl- (CAS No. 1865008-36-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable asset in both academic research and industrial development. As new methodologies emerge and our understanding evolves, this compound will undoubtedly continue to contribute significantly to advancements in chemistry and medicine.